Methyl 5-ethylfuran-2-carboxylate
Overview
Description
“Methyl 5-ethylfuran-2-carboxylate” is a chemical compound with the formula C8H10O3 and a molecular weight of 154.16 . It is used for research purposes .
Synthesis Analysis
While specific synthesis methods for “Methyl 5-ethylfuran-2-carboxylate” were not found, related compounds such as 5-methyl-2-furancarboxylic acid have been synthesized via selective hydrogenolysis of bio-renewable 5-hydroxymethyl-2-furancarboxylic acid on Pd/C catalysts at ambient temperature .Scientific Research Applications
Antibacterial Activity
“Methyl 5-ethylfuran-2-carboxylate” has been found to have significant antibacterial activity. It has shown high antibacterial activity against Gram-positive bacteria such as Staphylococcus aureus , Bacillus cereus , and Bacillus subtilis . It also exhibits moderate activity against Gram-negative bacteria like Escherichia coli , Salmonella Typhi , Serratia marcescens , and Pseudomonas aeruginosa .
Cytotoxicity
This compound has been evaluated for its cytotoxicity. It has shown moderate cytotoxic activity on normal cells, LLC-MK2 cells, and L929 cells. The strongest cytotoxicity was observed in HeLa and HepG2 cells .
Cancer Treatment
The compound has shown selective cytotoxicity on cancer cells at a low concentration. This suggests that “Methyl 5-ethylfuran-2-carboxylate” has potential usage as an alternative agent for treatments of some cancers .
Epoxy Resin Production
“Methyl 5-ethylfuran-2-carboxylate” can be used in the synthesis of epoxy resins. It has been used in the preparation of diamines and diepoxy monomers for the synthesis of epoxy resins .
Furan Derivatives Synthesis
This compound can be used in the synthesis of furan derivatives. These derivatives have been used in a wide range of applications, including the production of sustainable polymers .
Biological Activity Studies
“Methyl 5-ethylfuran-2-carboxylate” and its derivatives have been studied for their biological activities. These studies include cytotoxicity against cancer cell lines and antibacterial activity against both Gram-positive and Gram-negative bacteria .
Future Directions
While specific future directions for “Methyl 5-ethylfuran-2-carboxylate” were not found, related compounds such as 5-phenyl-furan-2-carboxylic acids have emerged as a new, promising class of antimycobacterial agents that have the ability to interfere with iron homeostasis . This suggests potential future research directions in the development of new antimicrobial agents.
Mechanism of Action
Target of Action
Methyl 5-ethylfuran-2-carboxylate is a furan derivative, and furan derivatives have been found to exhibit a wide range of biological activities . .
Mode of Action
Furan derivatives are known to interact with various biological targets and exhibit diverse biological activities .
Biochemical Pathways
Furan derivatives are known to interact with various biochemical pathways, leading to diverse biological effects .
Result of Action
Methyl 5-ethylfuran-2-carboxylate has been found to exhibit antibacterial activity against Gram-positive bacteria such as Staphylococcus aureus, Bacillus cereus, and Bacillus subtilis, and moderate activity against Gram-negative bacteria such as Escherichia coli, Salmonella Typhi, Serratia marcescens, and Pseudomonas aeruginosa .
properties
IUPAC Name |
methyl 5-ethylfuran-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10O3/c1-3-6-4-5-7(11-6)8(9)10-2/h4-5H,3H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVIYLFXHTUMYGN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(O1)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
154.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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